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Compound of Interest

Compound Name: 3-chloro-N-methylaniline

Cat. No.: B1345671 Get Quote

Effective management and disposal of hazardous chemicals are paramount for ensuring

laboratory safety and environmental protection. This guide provides detailed procedures for the

proper disposal of 3-chloro-N-methylaniline, a compound requiring careful handling due to its

toxicological profile.

Researchers and professionals in drug development must adhere to strict protocols to mitigate

risks associated with chemical waste. This document outlines the essential safety measures,

step-by-step disposal instructions, and emergency procedures for 3-chloro-N-methylaniline,

fostering a secure research environment.

Immediate Safety and Handling Precautions
3-chloro-N-methylaniline is classified as a hazardous substance, harmful if swallowed, in

contact with skin, or inhaled.[1][2] It is known to cause skin and eye irritation, and may lead to

respiratory irritation and organ damage with prolonged or repeated exposure.[1][3]

Furthermore, it is very toxic to aquatic life with long-lasting effects.[3] Therefore, stringent

safety measures are necessary during its handling and disposal.

Personal Protective Equipment (PPE): Always wear appropriate personal protective equipment

when handling 3-chloro-N-methylaniline. This includes:

Gloves: Chemical-resistant gloves (e.g., Nitrile rubber).[4]

Eye Protection: Tightly fitting safety goggles or a face shield.[1][5]
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Protective Clothing: A lab coat or a complete suit protecting against chemicals.[3]

Respiratory Protection: If ventilation is inadequate or there is a risk of inhalation, use a full-

face respirator with appropriate cartridges.[3]

Handling and Storage:

Use the chemical in a well-ventilated area, preferably under a chemical fume hood.[1][3]

Avoid contact with skin, eyes, and clothing.[3]

Do not eat, drink, or smoke when using this product.[1][5]

Store in a cool, dry, and well-ventilated place in a tightly closed container.[3]

Keep away from incompatible materials such as strong bases, oxidizing agents, acids, acid

anhydrides, and chloroformates.[6][7]

Quantitative Data for 3-chloro-N-methylaniline
For quick reference, the following table summarizes key quantitative data for 3-chloro-N-
methylaniline.

Property Value

Molecular Formula C₇H₈ClN

Molecular Weight 141.6 g/mol

Boiling Point 243-244 °C

Density 1.156 g/mL at 25 °C

Flash Point >230 °F (>110 °C)

Refractive Index n20/D 1.5840

Source: ChemBK[8]
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The proper disposal of 3-chloro-N-methylaniline waste is critical and must be conducted in

accordance with institutional and regulatory guidelines. The recommended method is to

engage a licensed professional waste disposal service.[6]

Step 1: Waste Collection and Segregation

Designated Waste Container: Collect all 3-chloro-N-methylaniline waste, including

contaminated consumables (e.g., gloves, pipette tips, paper towels) and spill cleanup

materials, in a dedicated, properly labeled, and sealed hazardous waste container.[6]

Labeling: The container must be clearly labeled as "Hazardous Waste" and include the

chemical name "3-chloro-N-methylaniline" and any other required hazard symbols.

Storage: Store the waste container in a cool, dry, well-ventilated, and designated hazardous

waste storage area, away from incompatible materials.[6]

Step 2: Container Rinsing

Triple Rinse: For empty containers that held 3-chloro-N-methylaniline, they must be triple-

rinsed with a suitable solvent (e.g., acetone or ethanol).

Collect Rinsate: The first rinse, and for highly toxic chemicals, the first three rinses, must be

collected as hazardous waste and added to the designated waste container.[6]

Final Disposal of Container: After thorough rinsing and air-drying, the container can be

disposed of according to institutional guidelines for non-hazardous materials. If any residue

remains, the container must be disposed of as hazardous waste.[6]

Step 3: Spill Management

Ensure Safety: In the event of a spill, ensure the area is well-ventilated and there are no

ignition sources nearby.[6]

Containment: Moisten the spilled material with a solvent like acetone to prevent it from

becoming airborne.[6] Soak up the spill with an inert absorbent material (e.g., vermiculite,

sand, or earth).[3][4]
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Collection: Collect the absorbent material and place it into a suitable, covered, and labeled

container for disposal as hazardous waste.[3][4]

Decontamination: Clean the spill area thoroughly with a suitable solvent and then with soap

and water. Collect all cleaning materials as hazardous waste.

Step 4: Professional Disposal

Licensed Disposal Company: Arrange for the collection and disposal of the hazardous waste

container by a licensed professional waste disposal company.[3][4]

Incineration: The preferred method of disposal is often incineration in a chemical incinerator

equipped with an afterburner and scrubber.[6] The material may be dissolved or mixed with a

combustible solvent to facilitate this process.[6]

Prohibited Disposal Methods: Never dispose of 3-chloro-N-methylaniline waste down the

sink or in regular trash.[6] Discharge into the environment must be avoided.[3][4]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 3-chloro-N-
methylaniline.
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Caption: Workflow for the safe disposal of 3-chloro-N-methylaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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